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Cyclohexyl Methyl Sulfide: A Technical Guide
An In-depth Examination of (Methylsulfanyl)cyclohexane for Researchers, Scientists, and Drug

Development Professionals

Introduction
Cyclohexyl methyl sulfide, also known by its IUPAC name (methylsulfanyl)cyclohexane, is an

aliphatic thioether with the chemical formula C₇H₁₄S.[1] This compound consists of a

cyclohexane ring bonded to a methyl group through a sulfur atom.[1] Its molecular structure,

combining a bulky, nonpolar cycloalkane with a polarizable sulfur-containing functional group,

imparts a unique set of physicochemical properties that make it a subject of interest in various

chemical and biological research domains.

With a molecular weight of approximately 130.25 g/mol , it is a colorless liquid at room

temperature.[1][2] While specific details of its initial discovery and synthesis are not extensively

documented in historical literature, its study is emblematic of the broader development of

organosulfur chemistry. This guide provides a comprehensive overview of its synthesis,

properties, and known applications, with a focus on detailed experimental procedures and data

for the research community.
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The specific historical details surrounding the first synthesis and discovery of cyclohexyl
methyl sulfide are not well-documented in readily accessible scientific literature. However, its

synthesis falls under the classic methods of thioether preparation, which have been established

for over a century. The development of synthetic routes to simple aliphatic sulfides is rooted in

the fundamental principles of nucleophilic substitution, with foundational methods like the

Williamson ether synthesis being adapted for sulfur nucleophiles (thiolates). It is likely that

cyclohexyl methyl sulfide was first prepared as part of broader investigations into the

reactivity of thiols and the synthesis of various organosulfur compounds.

Physicochemical and Spectroscopic Data
The physical and spectroscopic properties of cyclohexyl methyl sulfide are crucial for its

identification, purification, and application in various experimental settings. The following tables

summarize key quantitative data for this compound.

Table 1: Physicochemical Properties of Cyclohexyl
Methyl Sulfide

Property Value Reference(s)

CAS Number 7133-37-1 [3][4][5]

Molecular Formula C₇H₁₄S [3][4][5]

Molecular Weight 130.25 g/mol [1][2]

Appearance Clear, colorless liquid [4]

Boiling Point
183.2 °C (estimated at 760

mmHg)

Refractive Index (n²⁰_D_) 1.4930 - 1.4980 [4]

Water Solubility 173.5 mg/L at 25°C [3][5][6]

Solubility Soluble in alcohol [3][5][6]

Table 2: Spectroscopic Data for Cyclohexyl Methyl
Sulfide
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Spectroscopy Type Key Data Points Reference(s)

¹³C NMR
Data sourced from J. Org.

Chem. 1976, 41, 3899
[7]

δ 47.1 (C-S) [7]

δ 33.9 (C2, C6) [7]

δ 26.3 (C3, C5) [7]

δ 26.0 (C4) [7]

δ 15.0 (S-CH₃) [7]

Mass Spectrometry (EI)
Major m/z peaks and relative

intensities
[8]

m/z 130 (M⁺) [8]

m/z 87 [8]

m/z 82 [8]

m/z 67 [8]

m/z 55 [8]

m/z 41 [8]

Synthesis and Experimental Protocols
The most common and straightforward method for the synthesis of cyclohexyl methyl sulfide
is the S-alkylation of cyclohexanethiol with a methylating agent, such as methyl iodide, in the

presence of a base. This reaction is a variation of the Williamson ether synthesis, adapted for

thioether formation.
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Caption: General reaction scheme for the synthesis of Cyclohexyl Methyl Sulfide.

Detailed Experimental Protocol: Synthesis via S-
Alkylation
This protocol describes the synthesis of cyclohexyl methyl sulfide from cyclohexanethiol and

methyl iodide using sodium hydroxide as the base in a biphasic solvent system.

Materials:

Cyclohexanethiol

Methyl Iodide (CH₃I)

Sodium Hydroxide (NaOH)

Ethanol

Water
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Diethyl ether

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve

cyclohexanethiol (e.g., 0.1 mol, 11.62 g) in 100 mL of ethanol.

Base Addition: In a separate beaker, prepare a solution of sodium hydroxide (e.g., 0.11 mol,

4.4 g) in 20 mL of water. Cool this solution in an ice bath and then add it dropwise to the

stirred solution of cyclohexanethiol. Stir for 15 minutes to ensure the formation of the sodium

cyclohexanethiolate salt.

Alkylation: To the resulting mixture, add methyl iodide (e.g., 0.11 mol, 15.61 g, 6.88 mL)

dropwise at room temperature. A white precipitate of sodium iodide may form upon addition.

Reaction: Stir the reaction mixture at room temperature for 12-18 hours to ensure complete

reaction. The progress can be monitored by Thin Layer Chromatography (TLC).

Workup - Quenching and Extraction:

Once the reaction is complete, reduce the volume of the solvent using a rotary evaporator.

Add 100 mL of water to the residue and transfer the mixture to a separatory funnel.
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Extract the aqueous layer three times with 50 mL portions of diethyl ether.

Combine the organic extracts.

Washing: Wash the combined organic layers sequentially with 50 mL of water and 50 mL of

saturated brine solution to remove any remaining impurities.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate

(MgSO₄), filter off the drying agent, and concentrate the filtrate using a rotary evaporator to

yield the crude product.

Purification: The crude cyclohexyl methyl sulfide can be purified by vacuum distillation to

obtain a clear, colorless liquid.

Experimental Workflow Diagram
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Synthesis Workflow of Cyclohexyl Methyl Sulfide
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Caption: Step-by-step workflow for the laboratory synthesis of Cyclohexyl Methyl Sulfide.
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Applications and Biological Relevance
Cyclohexyl methyl sulfide serves as a versatile intermediate and substrate in several areas

of chemical and biological research.

Pharmaceutical Intermediate: It is utilized as a building block in the synthesis of more

complex pharmaceutical compounds, contributing to drug discovery and development

pipelines.[1]

Chemical Research: The compound is employed in studies of organic synthesis and reaction

mechanisms, particularly those involving organosulfur compounds.[1] Its sulfur atom can be

oxidized to form the corresponding sulfoxide and sulfone, making it a model substrate for

studying oxidation reactions.[1]

Biological Studies: Cyclohexyl methyl sulfide has been used as a substrate in research

focused on microbial metabolism and the activity of enzymes involved in sulfide oxidation.[1]

These studies can provide insights into metabolic pathways for sulfur-containing molecules.

[1]

Photocatalysis: It has been used as a model aliphatic substrate in visible-light-driven

photooxidation reactions, demonstrating high-yield conversion without over-oxidation.[1]

Signaling Pathways and Drug Development
Currently, there is no substantial evidence to suggest that cyclohexyl methyl sulfide is

directly involved in specific cellular signaling pathways as a modulator or signaling molecule

itself. Its primary role in a drug development context is as a synthetic intermediate.[1] The

introduction of the cyclohexyl methyl thioether moiety can influence the lipophilicity, metabolic

stability, and binding characteristics of a parent drug molecule. Therefore, its utility lies in the

field of medicinal chemistry as a structural component rather than a pharmacologically active

agent in its own right.

The logical relationship of its utility in research is summarized in the following diagram.
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Caption: Logical relationships of Cyclohexyl Methyl Sulfide's research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Discovery and history of Cyclohexyl methyl sulfide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594846#discovery-and-history-of-cyclohexyl-
methyl-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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